Cas no 78417-28-4 (2,4,7-Decatrienoicacid, ethyl ester)

• Product Name: 2,4,7-Decatrienoicacid, ethyl ester
• CAS No: 78417-28-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 572524
• PubChem ID: 18916326
• Update Time: 2025-04-19

2,4,7-Decatrienoicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4,7-Decatrienoicacid, ethyl ester
• ETHYL 2,4,7-DECATRIENOATE

• Inchi： 1S/C10H14O2/c1-2-3-4-5-6-7-8-9-10(11)12/h3-4,6-9H,2,5H2,1H3,(H,11,12)/b4-3+,7-6+,9-8+
• InChI Key： VNIDZLOWFDROIW-SIRUGEDZSA-N
• SMILES： OC(/C=C/C=C/C/C=C/CC)=O

Computed Properties

• Exact Mass: 194.13068
• Monoisotopic Mass: 194.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Density: 0.92
• Boiling Point: 281.6°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.476
• FEMA: 3832 | ETHYL 2,4,7-DECATRIENOATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids